Cas no 2158419-94-2 (trans-2-(3,5-Dimethyl-1H-pyrazol-1-yl)cyclobutan-1-ol)

• Product Name: trans-2-(3,5-Dimethyl-1H-pyrazol-1-yl)cyclobutan-1-ol
• CAS No: 2158419-94-2
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5040876
• Update Time: 2025-05-24

trans-2-(3,5-Dimethyl-1H-pyrazol-1-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-(3,5-dimethyl-1H-pyrazol-1-yl)cyclobutan-1-ol
• (1R,2R)-2-(3,5-dimethylpyrazol-1-yl)cyclobutan-1-ol
• Rel-(1R,2R)-2-(3,5-dimethyl-1H-pyrazol-1-yl)cyclobutan-1-ol
• trans-2-(3,5-Dimethyl-1H-pyrazol-1-yl)cyclobutan-1-ol

• Inchi： 1S/C9H14N2O/c1-6-5-7(2)11(10-6)8-3-4-9(8)12/h5,8-9,12H,3-4H2,1-2H3/t8-,9-/m1/s1
• InChI Key： TVJZNJBZJCYRAA-RKDXNWHRSA-N
• SMILES： O[C@@H]1CC[C@H]1N1C(C)=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 0.9
• Topological Polar Surface Area: 38

Additional information on trans-2-(3,5-Dimethyl-1H-pyrazol-1-yl)cyclobutan-1-ol

trans-2-(3,5-Dimethyl-1H-pyrazol-1-yl)cyclobutan-1-ol: A Comprehensive Overview

trans-2-(3,5-Dimethyl-1H-pyrazol-1-yl)cyclobutan-1-ol, also known by its CAS No. 215841994, is a compound of significant interest in the field of organic chemistry. This compound has been extensively studied for its unique structural properties and potential applications in various chemical and pharmaceutical industries. The molecule consists of a cyclobutanol ring substituted with a pyrazole moiety, which imparts it with distinct electronic and steric characteristics.

The synthesis of this compound involves a series of carefully designed reactions, including alkylation and cyclization processes. Recent advancements in asymmetric catalysis have enabled the efficient preparation of this compound with high enantiomeric excess, making it a valuable intermediate in the synthesis of complex natural products and bioactive molecules. The trans configuration at the cyclobutanol ring is particularly important for its stereochemical properties and reactivity.

One of the most notable applications of this compound is its use as a chiral auxiliary in asymmetric synthesis. By leveraging its rigid structure and chiral environment, chemists have successfully employed this compound to construct complex molecules with high enantioselectivity. For instance, recent studies have demonstrated its utility in the synthesis of biologically active compounds such as alkaloids and terpenoids.

In addition to its role as a chiral auxiliary, this compound has also been explored for its potential as a building block in the construction of macrocyclic compounds. Its cyclobutanol ring provides an excellent platform for forming strained rings, which are often associated with unique physical and chemical properties. Recent research has focused on the development of new methodologies for constructing such macrocycles using this compound as a key intermediate.

The electronic properties of this compound are also worth mentioning. The pyrazole moiety introduces electron-withdrawing effects that influence the reactivity of the cyclobutanol ring. This makes the compound suitable for various electrophilic and nucleophilic reactions, including Michael additions and conjugate additions. Recent studies have highlighted its potential as a catalyst in organocatalytic reactions, where it can facilitate the formation of carbon-carbon bonds under mild conditions.

From an environmental perspective, this compound has been studied for its biodegradability and eco-friendly synthesis routes. Researchers have developed green chemistry approaches to synthesize this compound using renewable feedstocks and energy-efficient processes. These advancements align with the growing demand for sustainable chemical practices in the industry.

In conclusion, trans-2-(3,5-Dimethyl-1H-pyrazol-1-yl)cyclobutan-1-one, or CAS No. 215841994, is a versatile compound with wide-ranging applications in organic synthesis. Its unique structure, stereochemical properties, and reactivity make it an invaluable tool for chemists working on complex molecule construction. As research continues to uncover new applications and synthetic methods for this compound, it is poised to play an even more significant role in advancing the field of organic chemistry.